Cas no 2228602-96-6 (5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile)

• Product Name: 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile
• CAS No: 2228602-96-6
• MF: C₈H₅N₃OS
• MW: 191.209799528122
• CID: 6423270
• PubChem ID: 165852738
• Update Time: 2025-05-20

5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile
• 2228602-96-6
• EN300-1755833

• Inchi： 1S/C8H5N3OS/c9-2-5-1-7(13-4-5)8-6(10)3-11-12-8/h1,3-4H,10H2
• InChI Key： DYOVQIFRZGBBKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 191.01533297g/mol
• Monoisotopic Mass: 191.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile

Introduction to 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile (CAS No. 2228602-96-6)

5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2228602-96-6, belongs to a class of heterocyclic molecules that are widely studied for their potential biological activities. The presence of both thiophene and oxazole moieties in its structure imparts distinctive chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile consists of a thiophene ring connected to an oxazole ring via an amine linkage. This connectivity allows for diverse functionalization possibilities, which is a key factor in its utility as a building block in drug discovery. The carbonitrile group at the 3-position of the thiophene ring further enhances its reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their widespread occurrence in natural products and their potential as pharmacophores. Among these, the combination of thiophene and oxazole has been particularly investigated for its pharmacological properties. Studies have shown that such structures can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The amine group in 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The structural features of 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile make it an attractive candidate for further derivatization. Researchers have explored various synthetic strategies to modify this core structure, leading to the development of numerous analogs with enhanced biological activity. For instance, replacing the carbonitrile group with other functional groups can alter the electronic properties of the molecule, thereby influencing its interaction with biological targets.

The oxazole ring in particular has been extensively studied for its role in drug design. Oxazoles are known for their stability and ability to form hydrogen bonds, making them ideal candidates for binding to biological macromolecules. In the context of 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile, the oxazole moiety provides a rigid framework that can be optimized for specific biological activities. Recent research has demonstrated that derivatives of this compound can exhibit potent activity against various disease-causing pathogens.

Another area of interest is the potential application of 5-(4-amino-1,2-oxazol-5-yl)thiophene-3-carbonitrile in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often targeted by therapeutic agents. The structural features of this compound make it a promising candidate for inhibiting aberrantly activated kinases associated with diseases such as cancer. Preliminary studies have shown that certain derivatives can effectively inhibit kinase activity while maintaining high selectivity.

The synthesis of 5-(4-amino-1,2-oxazol-5-yli thio phene -3 -carbonitrile involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the process and improve efficiency. For example, transition metal-catalyzed reactions have been utilized to construct key intermediates with high precision. These methods not only enhance the scalability of production but also allow for greater control over the molecular architecture.

In conclusion, 5-(4-amino -1 ,2 -ox az ol -5 -yl )thiophene -3 -carbonitrile (CAS No. 2228602 -96 -6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an excellent scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and derivatives that could revolutionize drug discovery and development.